Cas no 95710-82-0 (Benzoic acid, 4-[(3-carboxy-4-hydroxyphenyl)azo]-2-hydroxy-)
![Benzoic acid, 4-[(3-carboxy-4-hydroxyphenyl)azo]-2-hydroxy- structure](https://www.kuujia.com/scimg/cas/95710-82-0x500.png)
95710-82-0 structure
Product name:Benzoic acid, 4-[(3-carboxy-4-hydroxyphenyl)azo]-2-hydroxy-
Benzoic acid, 4-[(3-carboxy-4-hydroxyphenyl)azo]-2-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-[(3-carboxy-4-hydroxyphenyl)azo]-2-hydroxy-
- 4-[2-(3-carboxy-4-oxocyclohexa-2,5-dien-1-ylidene)hydrazinyl]-2-hydroxybenzoic acid
- 4,5'-azo-bis-salicylic acid
- SCHEMBL1624852
- ITHFNJCQUCSZHH-UHFFFAOYSA-N
- DTXSID20652909
- 95710-82-0
-
- Inchi: InChI=1S/C14H10N2O6/c17-11-4-2-7(5-10(11)14(21)22)15-16-8-1-3-9(13(19)20)12(18)6-8/h1-6,17-18H,(H,19,20)(H,21,22)
- InChI Key: ITHFNJCQUCSZHH-UHFFFAOYSA-N
- SMILES: C1=CC(=C(C=C1N=NC2=CC(=C(C=C2)O)C(=O)O)O)C(=O)O
Computed Properties
- Exact Mass: 302.05388604g/mol
- Monoisotopic Mass: 302.05388604g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 455
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 140Ų
- XLogP3: 3.1
Benzoic acid, 4-[(3-carboxy-4-hydroxyphenyl)azo]-2-hydroxy- Related Literature
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D. V. Steglenko,V. I. Minkin,A. I. Matern RSC Adv., 2016,6, 77834-77840
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Przemysław Biegański,Łukasz Szczupak,Konrad Kowalski RSC Chem. Biol., 2021,2, 368-386
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Aida Martín,Luis Vázquez,Alberto Escarpa J. Mater. Chem. A, 2016,4, 13142-13147
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5. Bufalin suppresses colorectal cancer cell growth through promoting autophagy in vivo and in vitroZhe Pan,Yunpeng Xie,Jie Bai,Qiuyue Lin,Xiaonan Cui,Ningning Zhang RSC Adv., 2018,8, 38910-38918
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